Cas no 864529-25-9 (Chloramphenicol O-tert-Butyldimethylsilyl Ether)

• Product Name: Chloramphenicol O-tert-Butyldimethylsilyl Ether
• CAS No: 864529-25-9
• MF: C₁₇H₂₆Cl₂N₂O₅Si
• MW: 437.390244007111
• CID: 1063094
• Update Time: 2025-05-21

Chloramphenicol O-tert-Butyldimethylsilyl Ether Chemical and Physical Properties

Names and Identifiers

• Chloramphenicol O-tert-Butyldimethylsilyl Ether
• CHLORAMPHENICOL O-TERT-BUTYLDIMETHYLSILYL ETHER,OIL
• N-[(1R,2R)-3-[tert-butyl(dimethyl)silyl]oxy-1-hydroxy-1-(4-nitrophenyl)propan-2-yl]-2,2-dichloroacetamide

• Inchi： 1S/C17H26Cl2N2O5Si/c1-17(2,3)27(4,5)26-10-13(20-16(23)15(18)19)14(22)11-6-8-12(9-7-11)21(24)25/h6-9,13-15,22H,10H2,1-5H3,(H,20,23)/t13-,14-/m1/s1
• InChI Key： HAFNKEOYFQRWIB-ZIAGYGMSSA-N
• SMILES： ClC(C(N[C@@H]([C@@H](C1C=CC(=CC=1)[N+](=O)[O-])O)CO[Si](C)(C)C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 436.09900

Experimental Properties

• PSA: 107.87000
• LogP: 5.30200

Additional information on Chloramphenicol O-tert-Butyldimethylsilyl Ether

Chloramphenicol O-tert-Butyldimethylsilyl Ether (CAS No. 864529-25-9): A Comprehensive Overview

In the realm of pharmaceutical intermediates and organic synthesis, Chloramphenicol O-tert-Butyldimethylsilyl Ether (CAS No. 864529-25-9) stands out as a critical derivative of the well-known antibiotic Chloramphenicol. This compound, often abbreviated as Chloramphenicol TBDMS Ether, is widely utilized in research and development due to its unique protective group properties. The tert-butyldimethylsilyl (TBDMS) moiety enhances the molecule's stability, making it a valuable tool in synthetic chemistry.

The growing interest in Chloramphenicol derivatives and their applications has led to increased searches for terms like "Chloramphenicol TBDMS Ether synthesis" and "CAS 864529-25-9 uses". Researchers are particularly keen on understanding how this compound compares to other silyl ether-protected pharmaceuticals, especially in the context of drug delivery and metabolic studies. Recent advancements in green chemistry have also sparked discussions about the environmental impact of such intermediates, aligning with global sustainability trends.

One of the most frequently asked questions revolves around the solubility and stability of Chloramphenicol O-tert-Butyldimethylsilyl Ether. Studies indicate that the TBDMS group significantly improves the compound's lipophilicity, which is crucial for certain biological applications. This characteristic has made it a subject of interest in prodrug design, where modifying drug molecules can enhance their bioavailability. Keywords like "TBDMS-protected Chloramphenicol solubility" and "864529-25-9 stability" often appear in academic and industrial queries.

Another hot topic is the analytical methods for detecting Chloramphenicol O-tert-Butyldimethylsilyl Ether. Techniques such as HPLC and mass spectrometry are commonly employed, with searches for "CAS 864529-25-9 HPLC analysis" rising steadily. The compound's distinct spectral properties, including its NMR and IR profiles, are also of great interest to chemists working on structural elucidation.

In summary, Chloramphenicol O-tert-Butyldimethylsilyl Ether (CAS No. 864529-25-9) is a versatile intermediate with broad applications in pharmaceutical research. Its unique properties, combined with the growing demand for modified antibiotics, ensure its continued relevance in both academic and industrial settings. As the field evolves, so too will the exploration of this compound's potential, driven by innovations in organic synthesis and drug development.